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Compound of Interest

Compound Name: Cyclohexyl methyl ether

Cat. No.: B1265392

Application Notes and Protocols: Cyclohexyl
Methyl Ether

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and
laboratory procedures for cyclohexyl methyl ether. Adherence to these protocols is crucial for
ensuring laboratory safety and maintaining the integrity of experimental results.

Physical and Chemical Properties

Cyclohexyl methyl ether is a colorless liquid with a characteristic ether-like odor.[1] It is
recognized for its utility as a solvent in organic synthesis due to its moderate polarity, low water
solubility, and stability under basic conditions.[2] A summary of its key physical and chemical
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Cyclohexyl Methyl Ether
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Property Value Source
CAS Number 931-56-6 [3]
Molecular Formula C7H140 [3]
Molecular Weight 114.19 g/mol [4]
Appearance Colorless liquid [1]
Boiling Point 133-135 °C [3]
Melting Point -74 °C [3]
Density 0.86 g/cm?3

logP ~2.1 (2]

Safety and Hazard Information

Cyclohexyl methyl ether is a highly flammable liquid and vapor. Appropriate safety
precautions must be taken to avoid ignition. The following table summarizes the key
toxicological data. It is important to note that specific LD50 data for cyclohexyl methyl ether is
not readily available; the provided data is for the structurally similar hexyl methyl ether and
should be used as an estimate of potential toxicity.

Table 2: Toxicological Data

Test Species Route Value Remarks

Data for Hexyl

LD50 Rat (female) Oral 720 mg/kg bw
Methyl Ether.[5]

Hazard Identification and Precautions

o Flammability: Highly flammable liquid and vapor. Keep away from heat, sparks, open flames,
and hot surfaces. No smoking.[6]

 Inhalation: Avoid breathing mist, gas, or vapors.[6]
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» Skin and Eye Contact: Avoid contact with skin and eyes. Causes skin and serious eye
irritation.

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[6]

First Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[6]

o Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty
of water. Consult a doctor.[6]

o Eye Contact: Rinse out with plenty of water. Call an ophthalmologist. Remove contact
lenses.[7]

 Ingestion: If swallowed, give water to drink (two glasses at most). Seek medical advice
immediately.[7]

Handling and Storage Procedures

Proper handling and storage of cyclohexyl methyl ether are essential to prevent accidents
and maintain its quality.

Handling

o Handle in a well-ventilated place.[6]

Use non-sparking tools.[6]

Ground and bond container and receiving equipment to prevent static discharge.[6]

Avoid formation of dust and aerosols.[6]

Containers, even those that have been emptied, may contain explosive vapors. Do not cut,
drill, grind, or weld on or near containers.[8]
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Storage

o Store the container tightly closed in a dry, cool, and well-ventilated place.[6]

o Store away from incompatible materials such as oxidizing agents.[9]

e Store in an approved flame-proof area.[8]

e Do not store in pits, depressions, basements, or areas where vapors may be trapped.[8]

A logical workflow for the safe handling of cyclohexyl methyl ether is depicted below.
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Safe Handling Workflow for Cyclohexyl Methyl Ether
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Click to download full resolution via product page

Caption: General laboratory workflow for handling cyclohexyl methyl ether.
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Peroxide Formation

Ethers are known to form explosive peroxides upon exposure to air and light.[10] While some
studies suggest that cyclohexyl methyl ether has a low tendency for peroxide formation, it is
prudent to handle it as a potential peroxide former.[4][8]

Storage: Store in airtight, light-resistant containers.[11]

Labeling: Label containers with the date received and the date opened.[10]

Testing: Test for the presence of peroxides before distillation or concentration.

Disposal: Discard opened containers after 12 months. Unopened containers should be
discarded after 18 months or by the manufacturer's expiration date.[10]

The logical relationships for the safe storage of peroxide-forming chemicals like cyclohexyl
methyl ether are illustrated in the following diagram.

Safe Storage Logic for Cyclohexyl Methyl Ether

Away from Incompatible Materials
(e.g., Oxidizing Agents)

Tightly Sealed Container ame-Proof A

Cool, Dry, Well-Ventilated Area

A 4

Protect from Light

Click to download full resolution via product page

Caption: Key considerations for the safe storage of cyclohexyl methyl ether.
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Incompatible Materials

To prevent hazardous reactions, avoid contact with the following materials:
o Strong Oxidizing Agents[12]
e Acids[12]

For a comprehensive list of chemical compatibility, it is recommended to consult a detailed
chemical resistance chart.

Experimental Protocols

Cyclohexyl methyl ether can be synthesized in the laboratory and is also used as a solvent in
various organic reactions.

Protocol: Synthesis of Cyclohexyl Methyl Ether via
Williamson Ether Synthesis

This protocol describes the synthesis of cyclohexyl methyl ether from cyclohexanol and
methyl iodide.[2][13]

Materials:

Cyclohexanol

e Sodium hydride (60% dispersion in mineral oil)

e Anhydrous tetrahydrofuran (THF)

o Methyl iodide

e Pentane

e Water

e Chloroform

e Anhydrous magnesium sulfate
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Procedure:

Set up a two-necked, round-bottomed flask equipped with a magnetic stirring bar, a rubber
septum, and a reflux condenser with a nitrogen inlet.

Purge the flask with nitrogen.
Add 8 g (0.2 mole) of a 60% dispersion of sodium hydride in mineral oil to the flask.

Wash the sodium hydride with pentane to remove the mineral oil and then suspend it in 75
ml of anhydrous tetrahydrofuran.[13]

Add 10 g (0.10 mole) of cyclohexanol via syringe.

Heat the mixture under reflux for 22 hours.[13]

Inject 28.4 g (0.200 mole) of methyl iodide into the flask.

Heat the resulting mixture under reflux for 18 hours.[13]

Cool the mixture and add water and chloroform.

Extract the aqueous layer with three 50-ml portions of chloroform.

Combine the chloroform extracts and dry them over anhydrous magnesium sulfate.
Evaporate the solvents.

Distill the remaining liquid to obtain cyclohexyl methyl ether (b.p. 133-134 °C).[13]

Spill and Waste Disposal
Spill Response

Minor Spills: Remove all ignition sources. Absorb the spill with an inert material (e.g.,
vermiculite, sand, or earth) and place it in a suitable container for disposal.[8]

Major Spills: Evacuate the area. Alert emergency responders. Contain the spill if it is safe to
do so.[8]
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Waste Disposal

o Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[6]

e The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.

e Do not discharge to sewer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265392#handling-and-storage-procedures-for-
cyclohexyl-methyl-ether-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1265392#handling-and-storage-procedures-for-cyclohexyl-methyl-ether-in-the-lab
https://www.benchchem.com/product/b1265392#handling-and-storage-procedures-for-cyclohexyl-methyl-ether-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

